Cas no 849676-28-4 ((E)-2-Bromo-6-methyl-2-heptene)

• Product Name: (E)-2-Bromo-6-methyl-2-heptene
• CAS No: 849676-28-4
• MF: C₈H₁₅Br
• MW: 191.108701944351
• MDL: MFCD09030966
• CID: 1830204
• PubChem ID: 11310024
• Update Time: 2025-07-23

(E)-2-Bromo-6-methyl-2-heptene Chemical and Physical Properties

Names and Identifiers

• (E)-2-Bromo-6-methyl-2-heptene
• (2E)-2-Bromo-6-methyl-2-heptene
• AKOS006289363
• (E)-2-bromo-6-methyl-hept-2-ene
• DB-310157
• 849676-28-4
• (E)-2-bromo-6-methylhept-2-ene
• (2E)-2-BROMO-6-METHYLHEPT-2-ENE
• SRLBJWFUTOKIDK-SOFGYWHQSA-N
• 2-Heptene, 2-bromo-6-methyl-, (2E)-
• SCHEMBL4858614
• SCHEMBL4858604

• MDL： MFCD09030966
• Inchi： 1S/C8H15Br/c1-7(2)5-4-6-8(3)9/h6-7H,4-5H2,1-3H3/b8-6+
• InChI Key： SRLBJWFUTOKIDK-SOFGYWHQSA-N
• SMILES： Br/C(/C)=C/CCC(C)C

Computed Properties

• Exact Mass: 190.03571g/mol
• Monoisotopic Mass: 190.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 92.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on (E)-2-Bromo-6-methyl-2-heptene

Chemical Profile of (E)-2-Bromo-6-methyl-2-heptene (CAS No. 849676-28-4)

(E)-2-Bromo-6-methyl-2-heptene, identified by its CAS number 849676-28-4, is a significant compound in the realm of organic synthesis and pharmaceutical research. This alpha,beta-unsaturated brominated hydrocarbon exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of a bromine substituent at the second carbon and a methyl group at the sixth carbon imparts distinct reactivity, enabling its use in diverse chemical transformations.

The compound's molecular structure, characterized by a double bond between the second and third carbons, facilitates participation in addition reactions, such as hydroboration-oxidation or bromination, which are pivotal in constructing complex molecular frameworks. Additionally, the electron-withdrawing nature of the bromine atom enhances the electrophilicity of the double bond, making it susceptible to nucleophilic attack. These attributes have positioned (E)-2-bromo-6-methyl-2-heptene as a cornerstone in synthetic methodologies aimed at developing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the utility of (E)-2-bromo-6-methyl-2-heptene in constructing heterocyclic scaffolds, which are prevalent in many pharmacologically active compounds. For instance, studies have demonstrated its role in generating fused ring systems such as benzothiophenes and indoles, which are known for their antimicrobial and anti-inflammatory properties. The bromine moiety serves as a versatile handle for further functionalization via cross-coupling reactions like Suzuki or Heck couplings, allowing for the introduction of aryl or vinyl groups with high precision.

In the context of drug discovery, (E)-2-bromo-6-methyl-2-heptene has been employed to develop small-molecule inhibitors targeting enzyme-catalyzed pathways implicated in diseases such as cancer and neurodegeneration. The compound's ability to undergo regioselective modifications enables chemists to fine-tune its pharmacophoric features, optimizing binding interactions with biological targets. For example, modifications at the alpha-position relative to the double bond have been explored to enhance solubility and metabolic stability, critical factors for drug candidates progressing into clinical trials.

The synthesis of (E)-2-bromo-6-methyl-2-heptene typically involves catalytic methods that preserve stereochemical integrity, ensuring high yields of the desired geometric isomer. Advanced techniques such as transition-metal-catalyzed reactions have been instrumental in achieving this selectivity. Moreover, green chemistry principles have been increasingly applied to its production, minimizing waste and utilizing sustainable solvents. Such innovations align with global efforts to promote environmentally responsible chemical manufacturing.

Industrial applications of (E)-2-bromo-6-methyl-2-heptene extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its incorporation into synthetic pathways has led to the development of novel pesticides with improved efficacy and reduced environmental impact. The compound's reactivity also makes it a valuable precursor for polymer additives that enhance material properties such as UV resistance and flame retardancy.

As research continues to uncover new therapeutic possibilities, (E)-2-bromo-6-methyl-2-heptene remains a focal point for synthetic chemists seeking innovative solutions. Collaborative efforts between academia and industry are driving its adoption in large-scale syntheses, ensuring accessibility for researchers worldwide. The compound's versatility underscores its importance not only as a building block but also as a catalyst for scientific progress across multiple disciplines.